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Compound of Interest

5-(1-Hydroxyethyl)-2-
Compound Name:
methylpyridine

Cat. No.: B121989

An In-depth Technical Guide to CAS Number 100189-16-0

This technical guide provides a comprehensive overview of the chemical compound identified
by CAS number 100189-16-0, also known as 5-(1-Hydroxyethyl)-2-methylpyridine. The
information is curated for researchers, scientists, and professionals in the field of drug
development and organic synthesis. This document details the compound's chemical and
physical properties, lists known commercial suppliers, and illustrates its role as a key
intermediate in pharmaceutical manufacturing.

Core Chemical Identity

The compound with CAS number 100189-16-0 is a pyridine derivative. Its formal name is 3-
Pyridinemethanol, alpha,6-dimethyl-, but it is more commonly referred to as 5-(1-
Hydroxyethyl)-2-methylpyridine.[1][2] It is recognized as a valuable building block in the
synthesis of complex organic molecules, particularly active pharmaceutical ingredients (APIs).

[113]

Chemical and Physical Properties

The properties of 5-(1-Hydroxyethyl)-2-methylpyridine are summarized below. These data
are essential for planning chemical reactions, ensuring safe handling, and establishing
appropriate storage conditions. The compound typically appears as a colorless to pale yellow
liquid or a white solid powder, depending on its purity.[2][4]
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Property Value
CAS Number 100189-16-0
Molecular Formula CsH11NO

Molecular Weight 137.18 g/mol [1][3]

Boiling Point 246.655 °C at 760 mmHg[1][5]
Flash Point 102.974 °C[1][5]

Density 1.055 g/cm3[1][5]

Refractive Index

1.532[1][5]

Vapor Pressure

0.014 mmHg at 25 °C[1]

pKa (Predicted)

13.77 + 0.20[1]

Storage Conditions

Room temperature, under an inert

atmosphere[1][6]

Applications in Pharmaceutical Synthesis

CAS 100189-16-0 is a crucial intermediate in the synthesis of various pharmaceutical

compounds.[1] Its most notable application is in the preparation of metabolites of Pioglitazone,

a well-known antidiabetic and antihyperglycemic agent.[1] The molecular structure of 5-(1-

Hydroxyethyl)-2-methylpyridine makes it a key component for building the side chains of

more complex drug molecules.[1]

The synthesis pathway diagram below illustrates the role of this compound as an intermediate.

It is typically synthesized from an upstream precursor, 1-(6-methyl-pyridin-3-yl)-ethanone, and

Is then used to build more complex downstream products like Hydroxypioglitazone and

Ketopioglitazone, which are metabolites of Pioglitazone.[1]
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Upstream Precursor

1-(6-methyl-pyridin-3-yl)-ethanone
(CAS: 36357-38-7)

Reduction

Core Compound

5-(1-Hydroxyethyl)-2-methylpyridine

(CAS: 100189-16-0)

Multi-step Synthesis Multi-step Synthesis

Downstream Products (Pioglitazorie Metabolites)
Hydroxypioglitazone Ketopioglitazone
(CAS: 146062-44-4) (CAS: 146062-45-5)

Click to download full resolution via product page

Synthetic pathway showing the role of CAS 100189-16-0.

Experimental Protocols

Detailed experimental protocols for the synthesis and use of 5-(1-Hydroxyethyl)-2-
methylpyridine are typically found in peer-reviewed scientific literature and patents. The
search results confirm its use in the "Synthesis and biological activity of metabolites of the
antidiabetic, antihyperglycemic agent pioglitazone".[1] The general experimental workflow
involves the chemical transformation of upstream materials into the target intermediate,
followed by its use in subsequent reactions to yield the final product.

The logical workflow for utilizing this compound in a research or development setting is outlined

in the diagram below.
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1. Procurement & QC
Source intermediate from supplier.
Verify purity (e.g., GC, NMR).

'

2. Reaction Setup
Prepare reaction under inert
atmosphere with appropriate solvent.

3. Synthesis Step

Use 100189-16-0 as a reactant
to build target molecule.

4. Workup & Purification
Isolate the crude product.
Purify using chromatography or crystallization.

5. Product Analysis

Confirm structure and purity of
the final downstream product.

Click to download full resolution via product page

General experimental workflow for using CAS 100189-16-0.

Commercial Suppliers

5-(1-Hydroxyethyl)-2-methylpyridine is available from a variety of chemical suppliers that
cater to research and industrial needs. The purity of the compound typically offered is 97% or
higher.[3] The following table lists several known suppliers.
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Supplier Location Noted Purity/Package
CymitQuimica - 97%][2]
BLDpharm Global -[6]

Laibo Chem (via Orion

250mg, 1g packages[7][8
Cientific) 9, 1g packages[/][€]

Huateng Pharmaceutical China -[9]

Shanghai hekang chemical

- China 95%[10]

Dayang Chem (Hangzhou) Co.  China -[11]

Angene Chemical Global 10g packages[12]
2a biotech - 98%[13]
Pharmaffiliates India -[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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